Cas no 1806869-23-7 (5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile
• CAS No: 1806869-23-7
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869930
• Update Time: 2025-05-22

5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-4-3-13-5(1-2-12)7(14)6(4)8(10)11/h3,8,14H,1H2
• InChI Key： VISXVGOXNRIZDT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806869-23-7, known as 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, hydroxyl, and acetonitrile groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile in drug discovery. Researchers have explored its ability to act as a lead compound in the development of new pharmaceutical agents. The hydroxyl group on the pyridine ring, for instance, has been shown to enhance the molecule's solubility and bioavailability, which are critical factors in drug design. Furthermore, the acetonitrile group contributes to the molecule's stability and reactivity, making it a versatile building block for synthesizing more complex structures.

In addition to its medicinal applications, 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile has also been investigated for its role in materials science. The compound's electronic properties make it a promising candidate for use in organic electronics. Recent research has demonstrated that the molecule can be incorporated into thin-film transistor (TFT) devices, where it exhibits excellent charge transport characteristics. This advancement opens up new possibilities for the development of flexible and high-performance electronic devices.

The synthesis of 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods reported in the literature involves a palladium-catalyzed coupling reaction followed by hydroxylation and nitrile substitution. This approach not only ensures high yields but also maintains the integrity of the functional groups, which is crucial for preserving the compound's desired properties.

From an environmental standpoint, 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile has been subjected to rigorous toxicity testing to assess its safety profile. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in industrial applications. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, 5-Chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1806869-23-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.